Tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate

• IUPAC Name: tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate
• InChI: InChI=1S/C13H15F4NO2/c1-11(2,3)20-10(19)12(18,13(15,16)17)8-6-4-5-7-9(8)14/h4-7H,18H2,1-3H3
• InChI Key: KSIAKDFIVMKOFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1=CC=CC=C1F)(C(F)(F)F)N
• Molecular Formula: C13H15F4NO2
• Molecular Weight: 293.26 g/mol

Description

“Tert-butyl 2-amino-3,3,3-trifluoro-2-(2-fluorophenyl)propanoate” is a chemical compound with a molecular weight of 228.21. It is also known as "tert-butyl N- (2-amino-3,3,3-trifluoropropyl)carbamate". The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15F3N2O2/c1-7(2,3)15-6(14)13-4-5(12)8(9,10)11/h5H,4,12H2,1-3H3,(H,13,14). This indicates the molecular structure of the compound, including the number and arrangement of atoms.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 228.21. It is stored at a temperature of 4°C.

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/irritation and serious eye damage/eye irritation. The hazard statements associated with this compound are H302, H315, H318, and H335. Precautionary measures include avoiding dust formation and ensuring adequate ventilation.